Cas no 1572-57-2 ((1-amino-2,2,2-trichloroethylidene)propanedinitrile)

(1-amino-2,2,2-trichloroethylidene)propanedinitrile structure
1572-57-2 structure
Product name:(1-amino-2,2,2-trichloroethylidene)propanedinitrile
CAS No:1572-57-2
MF:C5H2Cl3N3
MW:210.448477268219
CID:214871
PubChem ID:2783779

(1-amino-2,2,2-trichloroethylidene)propanedinitrile Chemical and Physical Properties

Names and Identifiers

    • Propanedinitrile,2-(1-amino-2,2,2-trichloroethylidene)-
    • 2-(1-Amino-2,2,2-trichloroethylidene)malononitrile
    • 1572-57-2
    • (1-amino-2,2,2-trichloroethylidene)propanedinitrile
    • trichloromethyl-amino-methylenemalononitrile
    • AKOS005406641
    • 2-(1-amino-2,2,2-trichloroethylidene)propanedinitrile
    • DTXSID301213285
    • Inchi: InChI=1S/C5H2Cl3N3/c6-5(7,8)4(11)3(1-9)2-10/h3,11H
    • InChI Key: MIGLACADMKMKFJ-UHFFFAOYSA-N
    • SMILES: N#CC(C(C(Cl)(Cl)Cl)=N)C#N

Computed Properties

  • Exact Mass: 208.93166
  • Monoisotopic Mass: 208.931430g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 0
  • Complexity: 263
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.1
  • Topological Polar Surface Area: 73.6Ų

Experimental Properties

  • PSA: 71.43

(1-amino-2,2,2-trichloroethylidene)propanedinitrile Pricemore >>

Enterprise No. Product name Cas No. Purity Specification Price update time Inquiry
TRC
A639208-10mg
(1-amino-2,2,2-trichloroethylidene)propanedinitrile
1572-57-2
10mg
$ 50.00 2022-06-07
TRC
A639208-50mg
(1-amino-2,2,2-trichloroethylidene)propanedinitrile
1572-57-2
50mg
$ 135.00 2022-06-07
TRC
A639208-100mg
(1-amino-2,2,2-trichloroethylidene)propanedinitrile
1572-57-2
100mg
$ 210.00 2022-06-07

Additional information on (1-amino-2,2,2-trichloroethylidene)propanedinitrile

Compound CAS No. 1572-57-2: (1-Amino-2,2,2-Trichloroethylidene)Propanedinitrile

The compound with CAS No. 1572-57-2, commonly referred to as (1-amino-2,2,2-trichloroethylidene)propanedinitrile, is a highly specialized organic compound with unique chemical properties and applications. This compound has garnered significant attention in recent years due to its potential in various industrial and research domains. In this article, we will delve into its chemical structure, synthesis methods, applications, and the latest research findings.

Chemical Structure and Properties

The molecular formula of (1-amino-2,2,2-trichloroethylidene)propanedinitrile is C6H4Cl3N3. Its structure consists of a central trichloroethylidene group attached to an amino group and two nitrile groups. The presence of multiple electronegative atoms such as chlorine and nitrogen makes this compound highly reactive under certain conditions. Recent studies have highlighted its ability to act as a versatile building block in organic synthesis due to its functional groups' reactivity.

Synthesis Methods

The synthesis of (1-amino-2,2,2-trichloroethylidene)propanedinitrile involves a multi-step process that typically begins with the chlorination of an appropriate precursor followed by nucleophilic substitution reactions to introduce the amino and nitrile groups. Researchers have recently explored greener synthesis routes using catalytic systems that minimize the use of hazardous reagents and reduce environmental impact.

Applications in Industry and Research

This compound finds applications in various industries, including pharmaceuticals, agrochemicals, and advanced materials. Its role as an intermediate in the synthesis of bioactive molecules has been extensively studied. For instance, it has been used in the development of novel antibiotics and anticancer agents due to its ability to form stable complexes with metal ions.

Latest Research Findings

Recent advancements in computational chemistry have provided deeper insights into the electronic structure and reactivity of (1-amino-2,2,2-trichloroethylidene)propanedinitrile. Studies using density functional theory (DFT) have revealed that the compound exhibits unique electronic properties that make it suitable for applications in optoelectronic devices.

Moreover, researchers have explored its potential as a catalyst in asymmetric synthesis reactions. Preliminary results indicate that it can significantly enhance the enantioselectivity of certain reactions, opening new avenues for its use in chiral chemistry.

Environmental Considerations

Despite its promising applications, the environmental impact of (1-amino-2,2,2-trichloroethylidene)propanedinitrile remains a critical area of study. Recent research has focused on developing biodegradation pathways for this compound to mitigate potential ecological risks associated with its industrial use.

Conclusion

In summary, (1-amino-2,2,2-trichloroethylidene)propanedinitrile, with CAS No. 1572-57-2, is a versatile compound with a wide range of applications across various industries. Its unique chemical properties and reactivity make it an invaluable tool in modern organic synthesis. As research continues to uncover new possibilities for this compound, it is poised to play an even more significant role in advancing scientific and technological frontiers.

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